Cas no 84434-14-0 (Benzoic acid,2-methoxy-6-(phenylthio)-)
84434-14-0 structure
Product Name:Benzoic acid,2-methoxy-6-(phenylthio)-
CAS No:84434-14-0
MF:C14H12O3S
MW:260.308282852173
CID:724436
PubChem ID:3019856
Update Time:2025-04-19
Benzoic acid,2-methoxy-6-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-methoxy-6-(phenylthio)-
- 2-methoxy-6-phenylsulfanylbenzoic acid
- 6-(phenylthio)-o-anisic acid
- EINECS 282-813-2
- BENZOIC ACID, 2-METHOXY-6-(PHENYLTHIO)-
- UNII-G7D0YY0CAI
- DTXSID90233401
- 84434-14-0
- 2-Methoxy-6-(phenylthio)benzoic acid
- G7D0YY0CAI
- NS00038506
-
- Inchi: 1S/C14H12O3S/c1-17-11-8-5-9-12(13(11)14(15)16)18-10-6-3-2-4-7-10/h2-9H,1H3,(H,15,16)
- InChI Key: ARKJMTOSOBNTRN-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C1C=CC=C(C=1C(=O)O)OC
Computed Properties
- Exact Mass: 260.051
- Monoisotopic Mass: 260.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- Density: 1.32
- Boiling Point: 414.6°C at 760 mmHg
- Flash Point: 204.6°C
- Refractive Index: 1.652
Benzoic acid,2-methoxy-6-(phenylthio)- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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